Cas no 1136-76-1 (3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic Acid)

• Product Name: 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic Acid
• CAS No: 1136-76-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD01693509
• CID: 117460
• PubChem ID: 2769592
• Update Time: 2025-04-18

3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 3-methyl-1-phenyl-
• 3-Methyl-1-phenylpyrazole-5-carboxylic acid
• 5-METHYL-2-PHENYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• < 1-Phenyl-3-methyl-pyrazol-5-yl&gt
• 3-methyl-1-phenyl-1H-5-pyrazolecarboxylic acid
• 3-methyl-1-phenyl-1H-pyrazole-5-carboxylic acid
• 3-Methyl-1-phenyl-pyrazol-carbonsaeure-(5)
• 5-Methyl-2-phenyl-2H-pyrazol-3-carbonsaeure
• AC1MCH89
• AE-641
• NIOSH
• SureCN1259093
• UQ6419000
• 1136-76-1
• MFCD01693509
• BB 0216625
• NIOSH/UQ6419000
• AE-641/01952026
• AKOS002666634
• CLWQEWCCJFUHNV-UHFFFAOYSA-N
• EN300-170275
• MLS004820231
• 3-methyl-1-phenyl-1H-pyrazole-5-carboxylicacid
• FT-0678164
• SMR003523801
• UQ64190000
• CS-0152726
• SCHEMBL1259093
• DTXSID90377778
• D82233
• 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-
• Z1508917367
• FS-1765
• Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-
• 5-methyl-2-phenylpyrazole-3-carboxylic acid
• DB-084417
• 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD01693509
• Inchi： 1S/C11H10N2O2/c1-8-7-10(11(14)15)13(12-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)
• InChI Key： CLWQEWCCJFUHNV-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Density: 1.24
• Melting Point: 101-103°C
• Boiling Point: 385.4°C at 760 mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.617
• PSA: 55.12

3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles